Cas no 355377-26-3 (2-isocyanopentane)

2-isocyanopentane Properties

Names and Identifiers

• 2-PENTYL ISOCYANIDE 97
• 2-isocyanopentane
• 2-PENTYL ISOCYANIDE
• pentyl-2-isocyanide
• 355377-26-3
• 1-methylbutylisonitrile
• 2-Pentyl isocyanide, 97%
• AKOS024194275
• EN300-1852371
• DTXSID10399139
• AMOPGKXKHYQXDO-UHFFFAOYSA-N
• +Expand

• InChIKey： AMOPGKXKHYQXDO-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H11N/c1-4-5-6(2)7-3/h6H,4-5H2,1-2H3
• SMILES： CCCC([N+]#[C-])C

Computed Properties

• Exact Mass: 97.08910
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 97.089
• Heavy Atom Count: 7
• Complexity: 77.4
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 4.4A^2

Experimental Properties

• LogP: 1.32500
• PSA: 0.00000
• Refractive Index: n20/D 1.406(lit.)
• Boiling Point: 137-138 °C(lit.)
• Flash Point: 79 °F
• Density: 0.783 g/mL at 25 °C(lit.)

2-isocyanopentane Security Information

• WGK Germany：3
• Safety Instruction： 36/37/39-45
• Risk Phrases：R10; R23/24/25
• Dangerous goods sign： T
• Hazardous Material transportation number：UN 1992 3/PG 3
• Risk Phrases： 10-23/24/25

2-isocyanopentane Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%